Cas no 5769-08-4 (trans-4-Phenylcyclohexylamine hydrochloride)

Trans-4-Phenylcyclohexylamine hydrochloride is a chiral amine derivative commonly used as a key intermediate in organic synthesis and pharmaceutical applications. Its rigid cyclohexyl backbone and phenyl substitution enhance stereochemical control, making it valuable for asymmetric synthesis and the preparation of bioactive compounds. The hydrochloride salt form improves stability and solubility, facilitating handling and storage. This compound is particularly useful in the development of pharmacologically active molecules, including CNS-targeting agents and chiral ligands for catalysis. Its high purity and well-defined structure ensure reproducibility in research and industrial processes. Suitable for use under inert conditions, it is a versatile building block in medicinal chemistry and material science.
trans-4-Phenylcyclohexylamine hydrochloride structure
5769-08-4 structure
Product name:trans-4-Phenylcyclohexylamine hydrochloride
CAS No:5769-08-4
MF:C12H18ClN
MW:211.731022357941
MDL:MFCD01735262
CID:4774710

trans-4-Phenylcyclohexylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Phenyl-cyclohexylamine hydrochloride
    • 4-phenylcyclohexan-1-amine hydrochloride
    • cis-4-phenyl-cyclohexylamine hydrochloride
    • trans-4-Phenylcyclohexylamine hydrochloride
    • trans-4-phenyl-cyclohexylamine hydrochloride
    • 4-Fenilcicloesilammina clorhidrato trans [Italian]
    • Cyclohexanamine, 4-phenyl-, hydrochloride, trans-
    • Cyclohexylamine, 4-phenyl-, hydrochloride, trans-
    • NIOSH/GX1771600
    • 4-phenyl
    • MDL: MFCD01735262
    • Inchi: 1S/C12H17N.ClH/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10;/h1-5,11-12H,6-9,13H2;1H
    • InChI Key: QVXHKOSLFZUMHB-UHFFFAOYSA-N
    • SMILES: Cl.NC1CCC(C2C=CC=CC=2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Topological Polar Surface Area: 26

trans-4-Phenylcyclohexylamine hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R1690S-1g
trans-4-Phenyl-cyclohexylamine hydrochloride
5769-08-4 96%
1g
11702.99CNY 2021-05-07
eNovation Chemicals LLC
D968101-50mg
trans-4-Phenyl-cyclohexylamine hydrochloride
5769-08-4 95%
50mg
$340 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1411942-500mg
trans-4-Phenyl-cyclohexylamine hydrochloride
5769-08-4 98%
500mg
¥8403.00 2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1411942-50mg
trans-4-Phenyl-cyclohexylamine hydrochloride
5769-08-4 98%
50mg
¥2043.00 2024-05-08
eNovation Chemicals LLC
D968101-100mg
trans-4-Phenyl-cyclohexylamine hydrochloride
5769-08-4 95%
100mg
$455 2025-02-21
eNovation Chemicals LLC
D968101-5g
trans-4-Phenyl-cyclohexylamine hydrochloride
5769-08-4 95%
5g
$6715 2025-02-21
eNovation Chemicals LLC
D968101-250mg
trans-4-Phenyl-cyclohexylamine hydrochloride
5769-08-4 95%
250mg
$665 2025-02-21
eNovation Chemicals LLC
D968101-100mg
trans-4-Phenyl-cyclohexylamine hydrochloride
5769-08-4 95%
100mg
$455 2025-02-21
eNovation Chemicals LLC
D968101-500mg
trans-4-Phenyl-cyclohexylamine hydrochloride
5769-08-4 95%
500mg
$1095 2024-07-28
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R1690S-5g
trans-4-Phenyl-cyclohexylamine hydrochloride
5769-08-4 96%
5g
41384.47CNY 2021-05-07

Additional information on trans-4-Phenylcyclohexylamine hydrochloride

Trans-4-Phenylcyclohexylamine Hydrochloride: A Comprehensive Overview

Trans-4-phenylcyclohexylamine hydrochloride, with the CAS number 5769-08-4, is a significant compound in the field of organic chemistry and pharmacology. This compound is a hydrochloride salt of trans-4-phenylcyclohexylamine, which is a bicyclic amine with a phenyl group attached to the cyclohexane ring. The compound has garnered attention due to its unique chemical properties and potential applications in drug development and materials science.

The structure of trans-4-phenylcyclohexylamine hydrochloride consists of a cyclohexane ring with a phenyl group at the 4-position and an amine group at the 1-position. The trans configuration refers to the spatial arrangement of these substituents, where the phenyl and amine groups are on opposite sides of the ring. This stereochemistry plays a crucial role in determining the compound's physical and chemical properties, as well as its biological activity.

Recent studies have highlighted the importance of trans-4-phenylcyclohexylamine hydrochloride in drug design. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of antidepressants and analgesics. The compound's ability to interact with various biological targets, such as serotonin receptors, makes it a valuable tool in pharmacological research.

In terms of synthesis, trans-4-phenylcyclohexylamine hydrochloride can be prepared through several routes. One common method involves the alkylation of cyclohexanamine with bromobenzene, followed by acidification to obtain the hydrochloride salt. Another approach utilizes Stille coupling reactions to introduce the phenyl group onto the cyclohexane ring, ensuring high stereoselectivity. These synthetic strategies have been optimized to improve yield and purity, making them suitable for large-scale production.

The physical properties of trans-4-phenylcyclohexylamine hydrochloride are well-documented. It is a white crystalline solid with a melting point around 210°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as ethanol and dichloromethane. Its stability under various conditions has been tested, showing minimal degradation when stored under dry and cool conditions.

The application of trans-4-phenylcyclohexylamine hydrochloride extends beyond pharmaceuticals. It has been investigated for its role in materials science, particularly in the synthesis of advanced polymers and nanomaterials. For instance, researchers have used this compound as a building block for self-assembling peptides and supramolecular structures, which hold promise for applications in drug delivery systems and tissue engineering.

In conclusion, trans-4-phenylcyclohexylamine hydrochloride, CAS No. 5769-08-4, is a versatile compound with significant potential in multiple fields. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and development.

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(CAS:5769-08-4)trans-4-Phenylcyclohexylamine hydrochloride
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Purity:99%/99%/99%/99%/99%/99%
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